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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)phenol

Cat. No.: B1266203 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is paramount. This

guide provides a detailed overview of 4-Bromo-2-(trifluoromethyl)phenol, including its

physicochemical properties, hazard classifications, and rigorous handling and emergency

procedures.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Bromo-2-(trifluoromethyl)phenol is presented

below. These properties are essential for safe handling, storage, and use in experimental

settings.
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Property Value Reference

Molecular Formula C₇H₄BrF₃O [1]

Molecular Weight 241.01 g/mol [1]

CAS Number 50824-04-9 [1][2]

Appearance
White to light yellow or orange

crystals or powder
[2]

Melting Point 82.0 - 88.0 °C [2]

Purity ≥95% to ≥98.5% (GC) [2][3]

Storage Temperature Room temperature or 2-8°C [3][4]

Hazard Identification and Classification
4-Bromo-2-(trifluoromethyl)phenol is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for the use of 4-Bromo-2-(trifluoromethyl)phenol are

application-dependent, the following procedures for safe handling, storage, and emergency

response are universally applicable and should be strictly adhered to in any laboratory setting.
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Personal Protective Equipment (PPE)
Adequate PPE is mandatory when handling this chemical to prevent exposure. The following

diagram outlines the required PPE.
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Personal Protective Equipment (PPE) for Handling 4-Bromo-2-(trifluoromethyl)phenol

Start: Handling the Chemical

Work in a well-ventilated area
(e.g., fume hood)

Always use

Wear safety glasses with side-shields or goggles

Mandatory

Wear compatible chemical-resistant gloves
(e.g., nitrile rubber)

Wear a lab coat or other protective clothing

If dust is generated, use a NIOSH-approved respirator

As needed

Handling Complete

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.
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Storage and Handling Procedures
Handling: Handle in a well-ventilated place.[2] Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2] Prevent the dispersion of dust.[2]

Storage: Keep the container tightly closed and store it in a cool, dark place.[2] Store away

from incompatible materials such as oxidizing agents.[2]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial. The following diagram

illustrates the recommended first-aid procedures for different routes of exposure.

Caption: First-aid measures for different exposure routes.

Spill and Leak Procedures
In the case of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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Spill Response and Containment Procedure

Spill Detected

Evacuate unnecessary personnel and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Prevent further leakage or spillage if safe to do so. 
Do not let product enter drains.

Sweep up the material and place it in a suitable, closed container for disposal. 
Avoid generating dust.

Clean the spill area thoroughly.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Logical workflow for spill response and containment.
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Toxicological Information
The toxicological properties of 4-Bromo-2-(trifluoromethyl)phenol have not been fully

investigated. However, based on the available data, it is known to be harmful if swallowed and

causes skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] There is no

data available on its carcinogenicity, mutagenicity, or reproductive toxicity.[5]

Conclusion
4-Bromo-2-(trifluoromethyl)phenol is a valuable reagent in research and development,

particularly in the synthesis of pharmaceuticals and agrochemicals.[6] Adherence to the safety

and handling procedures outlined in this guide is essential to mitigate the risks associated with

its use. Researchers and laboratory personnel must familiarize themselves with the information

provided in the Safety Data Sheet and implement all recommended safety measures to ensure

a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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